3-Aminomethyl-1-(boc-aminomethyl)cyclobutane
Description
Scientific Research Applications
1. Modular Approach in Organic Synthesis
Han and Zard (2014) described the use of Boc-protected azetine in a radical addition process to create various substituted pyrroles, which are key in medicinal chemistry. This process involved the formation of 2,4-disubstituted and polycyclic pyrroles with a protected aminomethyl group, showcasing the role of 3-Aminomethyl-1-(boc-aminomethyl)cyclobutane in synthesizing complex organic structures (Han & Zard, 2014).
2. Enantioselective Synthesis of Amino Acids
A unified synthesis of all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid, involving Boc-protected cyclobutane derivatives, was achieved by André et al. (2013). This study is significant for the enantioselective construction of amino acids, a critical component in drug synthesis (André et al., 2013).
3. Medicinal Chemistry and Drug Discovery
Radchenko et al. (2010) explored the synthesis of Boc-monoprotected cyclobutane diamines, considering their potential as building blocks in drug discovery. These diamines, due to their unique structural features, play a role in developing new pharmaceutical compounds (Radchenko et al., 2010).
4. Boron Neutron Capture Therapy
Kabalka and Yao (2004) synthesized a boronated aminocyclobutanecarboxylic acid for potential use in boron neutron capture therapy, a targeted cancer treatment approach. This synthesis demonstrates the applicability of cyclobutane-based compounds in developing novel therapeutic agents (Kabalka & Yao, 2004).
5. Peptidomimetics and Combinatorial Chemistry
Pascal et al. (2000) reported on the synthesis of 4-Amino-3-(aminomethyl)benzoic acid and its derivatives as building blocks for pseudopeptide synthesis, highlighting the role of cyclobutane derivatives in the field of peptidomimetics and combinatorial chemistry (Pascal et al., 2000).
Properties
IUPAC Name |
tert-butyl N-[[3-(aminomethyl)cyclobutyl]methyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-9-4-8(5-9)6-12/h8-9H,4-7,12H2,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJXVAVJJPSTQHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CC(C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301138219 |
Source
|
| Record name | Carbamic acid, N-[[3-(aminomethyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301138219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1363382-06-2 |
Source
|
| Record name | Carbamic acid, N-[[3-(aminomethyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1363382-06-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbamic acid, N-[[3-(aminomethyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301138219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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